Cas no 2094842-36-9 (1-{2-[4-Phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one)
1-{2-[4-Phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- Z2285377594
- 2094842-36-9
- SCHEMBL21393056
- 1-[2-(4-phenyl-5-propan-2-yl-1,3-oxazol-2-yl)pyrrolidin-1-yl]prop-2-en-1-one
- 1-{2-[4-phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one
- EN300-6669987
- 1-{2-[4-Phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one
-
- Inchi: 1S/C19H22N2O2/c1-4-16(22)21-12-8-11-15(21)19-20-17(18(23-19)13(2)3)14-9-6-5-7-10-14/h4-7,9-10,13,15H,1,8,11-12H2,2-3H3
- InChI Key: FYJDYMPNKWLQGK-UHFFFAOYSA-N
- SMILES: O1C(C(C)C)=C(C2C=CC=CC=2)N=C1C1CCCN1C(C=C)=O
Computed Properties
- Exact Mass: 310.168127949g/mol
- Monoisotopic Mass: 310.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 46.3Ų
1-{2-[4-Phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6669987-0.05g |
1-{2-[4-phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one |
2094842-36-9 | 95.0% | 0.05g |
$246.0 | 2025-03-13 |
1-{2-[4-Phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-{2-[4-Phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one
1-{2-[4-Phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one: A Comprehensive Overview
The compound 1-{2-[4-Phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one, identified by the CAS number 2094842369, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring fused with an oxazole moiety and a propenone group. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.
Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The oxazole ring in this compound is known to enhance the stability and bioavailability of molecules, making it a valuable component in medicinal chemistry. Additionally, the pyrrolidine ring contributes to the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to construct the core structure of the molecule. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The use of these cutting-edge techniques has significantly improved the efficiency of synthesizing complex molecules like this one.
In terms of biological activity, this compound has shown promising results in preliminary assays. Studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with cancer cell lines has revealed cytotoxic effects, indicating its potential role in anticancer therapy. These findings underscore the importance of further research into its mechanism of action and pharmacokinetic properties.
The structural complexity of this compound also makes it an attractive candidate for use in materials science. Its ability to form supramolecular assemblies could lead to applications in nanotechnology and self-healing materials. Researchers are currently exploring its potential as a building block for constructing advanced materials with tailored properties.
In conclusion, the compound 1-{2-[4Phenyl5(propan2yl)13oxazol2yl]pyrrolidin1yl}propenone represents a significant advancement in organic chemistry. Its unique structure, combined with recent breakthroughs in synthetic methods and biological studies, positions it as a key player in drug discovery and materials science. As research continues to unravel its full potential, this compound is expected to contribute significantly to both academic and industrial advancements.
2094842-36-9 (1-{2-[4-Phenyl-5-(propan-2-yl)-1,3-oxazol-2-yl]pyrrolidin-1-yl}prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)